Cas no 1020253-48-8 (1-4-(Difluoromethoxy)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 1-4-(Difluoromethoxy)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 1020253-48-8
• MF: C₁₁H₉F₂N₃O₃
• MW: 269.204269170761
• CID: 4568013
• Update Time: 2025-09-28

1-4-(Difluoromethoxy)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Difluoromethoxy-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-4-(Difluoromethoxy)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C11H9F2N3O3/c1-6-9(10(17)18)14-15-16(6)7-2-4-8(5-3-7)19-11(12)13/h2-5,11H,1H3,(H,17,18)
• InChI Key： GWJAQUCLJNJITA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC(F)F)C=C2)C(C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 269.061197g/mol
• Monoisotopic Mass: 269.061197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.2g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 453.7±55.0 °C at 760 mmHg
• Flash Point: 228.2±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-4-(Difluoromethoxy)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles